Cas no 2227885-26-7 (methyl (3R)-3-(2-cyclopropyl-1,3-thiazol-4-yl)-3-hydroxypropanoate)

• Product Name: methyl (3R)-3-(2-cyclopropyl-1,3-thiazol-4-yl)-3-hydroxypropanoate
• CAS No: 2227885-26-7
• MF: C₁₀H₁₃NO₃S
• MW: 227.280121564865
• CID: 6435113
• PubChem ID: 165661028
• Update Time: 2025-10-28

methyl (3R)-3-(2-cyclopropyl-1,3-thiazol-4-yl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3R)-3-(2-cyclopropyl-1,3-thiazol-4-yl)-3-hydroxypropanoate
• EN300-1728206
• 2227885-26-7

• Inchi： 1S/C10H13NO3S/c1-14-9(13)4-8(12)7-5-15-10(11-7)6-2-3-6/h5-6,8,12H,2-4H2,1H3/t8-/m1/s1
• InChI Key： RSHMCKANVAHORG-MRVPVSSYSA-N
• SMILES： S1C=C([C@@H](CC(=O)OC)O)N=C1C1CC1

Computed Properties

• Exact Mass: 227.06161445g/mol
• Monoisotopic Mass: 227.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 87.7Ų

Additional information on methyl (3R)-3-(2-cyclopropyl-1,3-thiazol-4-yl)-3-hydroxypropanoate

Methyl (3R)-3-(2-Cyclopropyl-1,3-Thiazol-4-Yl)-3-Hydroxypropanoate: A Comprehensive Overview

Methyl (3R)-3-(2-cyclopropyl-1,3-thiazol-4-yl)-3-hydroxypropanoate, identified by the CAS number 2227885-26-7, is a chemically synthesized compound with a complex structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of esters and features a unique combination of functional groups, including a thiazole ring, a cyclopropyl group, and a hydroxyl group. Its stereochemistry at the chiral center (denoted by the R configuration) plays a crucial role in its biological activity and chemical reactivity.

The synthesis of this compound involves multi-step organic reactions, often employing advanced techniques such as Suzuki coupling or other cross-coupling methods to construct the thiazole ring. The presence of the cyclopropyl group introduces strain into the molecule, which can enhance its reactivity and make it a valuable intermediate in drug discovery. Recent studies have highlighted its potential as a precursor for bioactive molecules, particularly in the development of anti-inflammatory and anticancer agents.

One of the most intriguing aspects of methyl (3R)-3-(2-cyclopropyl-1,3-thiazol-4-yl)-3-hydroxypropanoate is its ability to participate in various enzymatic reactions. Researchers have demonstrated that this compound can act as a substrate for esterases, leading to the formation of biologically active metabolites. These metabolites have shown promising results in preclinical models, particularly in modulating cellular signaling pathways associated with inflammation and oxidative stress.

From an analytical standpoint, this compound is often characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. The integration of these methods allows for precise determination of its molecular structure and stereochemistry. Furthermore, computational chemistry tools have been employed to predict its pharmacokinetic properties, which are critical for its potential use in therapeutic applications.

In terms of applications, methyl (3R)-3-(2-cyclopropyl-1,3-thiazol-4-yl)-3-hydroxypropanoate has been explored in the context of drug delivery systems. Its ability to form stable complexes with various polymers has opened avenues for controlled-release formulations. Additionally, its role as a chiral building block in asymmetric synthesis has made it a valuable asset in medicinal chemistry.

Recent advancements in green chemistry have also influenced the synthesis and application of this compound. Researchers are increasingly focusing on developing sustainable methods for its production, reducing environmental impact while maintaining high yields and purity. These efforts align with global initiatives to promote eco-friendly chemical processes.

In conclusion, methyl (3R)-3-(2-cyclopropyl-1,3-thiazol-4-yl)-3-hydroxypropanoate stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an even more significant role in advancing modern science.